2-Iodo-3-methoxyphenol
Overview
Description
2-Iodo-3-methoxyphenol is a compound with the molecular formula C7H7IO2 . It is a derivative of phenol, which has a methoxy-substituent at the 3-position .
Synthesis Analysis
The synthesis of 2-Iodo-3-methoxyphenol involves various coupling reactions in which the iodine substituent is replaced by a new carbon group ortho to the hydroxy group of the phenol . The solvent is removed, and the obtained residue is purified by silica gel column chromatography .Molecular Structure Analysis
The molecular structure of 2-Iodo-3-methoxyphenol consists of an iodine atom and a methoxy group attached to a phenol ring . The average mass of the molecule is 250.034 Da .Chemical Reactions Analysis
2-Iodo-3-methoxyphenol undergoes a variety of chemical reactions. For instance, it can participate in coupling reactions where the iodine substituent is replaced by a new carbon group .Scientific Research Applications
Radiotracer Synthesis for Medical Imaging
“2-Iodo-3-methoxyphenol” may be used in the synthesis of radiotracer candidates for positron emission tomography (PET) imaging. Similar compounds have been utilized to create analogs of pharmaceuticals that can bind to specific proteins or enzymes in the body, such as Cyclooxygenase-2 (COX-2), allowing for the visualization of disease processes in the brain .
Future Directions
Research on 2-Iodo-3-methoxyphenol and related compounds is ongoing. For instance, Shakhmaev and co-workers have developed an efficient protocol for the synthesis of ethyl 5-phenylpent-2-en-4-ynoate by olefination-dehydrohalogenation of 2-iodo-3-phenylprop-2-enal obtained by the reaction between cinnamaldehyde and molecular iodine in the presence of 4-(dimethylamino)pyridine (DMAP) as the catalyst .
properties
IUPAC Name |
2-iodo-3-methoxyphenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7IO2/c1-10-6-4-2-3-5(9)7(6)8/h2-4,9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DLVPKRMLAXQBGK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1I)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7IO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60555945 |
Source
|
| Record name | 2-Iodo-3-methoxyphenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60555945 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Iodo-3-methoxyphenol | |
CAS RN |
121980-50-5 |
Source
|
| Record name | 2-Iodo-3-methoxyphenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60555945 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of using 2-iodo-3-methoxyphenol in the synthesis of NAPhePHOS?
A1: 2-Iodo-3-methoxyphenol serves as a key building block in the synthesis of NAPhePHOS []. It participates in a copper(I)-promoted coupling reaction with 1-iodonaphthol, which are connected by a chiral tether [(R,R)-2,4-pentanediol]. This reaction is crucial because it forms the biaryl backbone of NAPhePHOS and the choice of 2-iodo-3-methoxyphenol contributes to the unsymmetrical structure of the final ligand. This asymmetry is what differentiates NAPhePHOS from other similar diphosphines and is being investigated for its influence on catalytic properties.
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